Cas no 342617-08-7 (3-(3-Bromophenyl)-4H-1,2,4-triazole)

• Product Name: 3-(3-Bromophenyl)-4H-1,2,4-triazole
• CAS No: 342617-08-7
• MF: C₈H₆BrN₃
• MW: 224.057340145111
• MDL: MFCD28167984
• CID: 852588
• Update Time: 2025-04-19

3-(3-Bromophenyl)-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromophenyl)-4H-1,2,4-triazole
• 1H-1,2,4-Triazole, 3-(3-bromophenyl)-
• 3-(3-bromophenyl)-1H-1,2,4-triazole
• 5-(3-bromophenyl)-1H-1,2,4-triazole
• 1H-1,2,4-Triazole, 5-(3-bromophenyl)-
• SSHMLGQRBZYTMM-UHFFFAOYSA-N
• FCH1322981
• AX8229300
• 5-(3-bromophenyl)-1H-[1,2,4]triazole
• ST24022540
• V5310

• MDL： MFCD28167984
• Inchi： 1S/C8H6BrN3/c9-7-3-1-2-6(4-7)8-10-5-11-12-8/h1-5H,(H,10,11,12)
• InChI Key： SSHMLGQRBZYTMM-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=NC=NN1

Computed Properties

• Exact Mass: 222.97500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Topological Polar Surface Area: 41.6

Experimental Properties

• PSA: 41.57000
• LogP: 2.23420

3-(3-Bromophenyl)-4H-1,2,4-triazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles